Cas no 2096998-38-6 (7-Chloro-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine)

• Product Name: 7-Chloro-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine
• CAS No: 2096998-38-6
• MF: C₁₃H₁₇BClNO₄
• MW: 297.542382955551
• MDL: MFCD20487074
• CID: 4710911
• Update Time: 2025-08-05

7-Chloro-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 7-chloro-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine
• 7-chloro-8-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2H,3H-[1,4]dioxino[2,3-b]pyridine
• 7-Chloro-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine

• MDL： MFCD20487074
• Inchi： 1S/C13H17BClNO4/c1-12(2)13(3,4)20-14(19-12)9-8(15)7-16-11-10(9)17-5-6-18-11/h7H,5-6H2,1-4H3
• InChI Key： HVXSDRKCIIFZRG-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C(=C1B1OC(C)(C)C(C)(C)O1)OCCO2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 365
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 7-Chloro-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine

Introduction to 7-Chloro-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine (CAS No. 2096998-38-6)

7-Chloro-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine, identified by its CAS number 2096998-38-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic molecules, specifically featuring a fused dioxino-pyridine scaffold, which is a rare structural motif with potential applications in drug discovery and development.

The molecular structure of this compound incorporates several key functional groups that make it particularly intriguing for synthetic and biological studies. The presence of a chloro substituent at the 7-position and a boronic ester moiety at the 8-position enhances its utility as a building block in cross-coupling reactions, which are fundamental to modern organic synthesis. The dioxino-pyridine core itself is a unique arrangement that combines the electronic properties of oxygen-rich heterocycles with the nitrogen-containing aromatic system of pyridine.

Recent advancements in medicinal chemistry have highlighted the importance of such fused heterocyclic systems in designing novel therapeutic agents. The 7-chloro-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine structure has been explored for its potential pharmacological activity in various disease models. Its unique electronic distribution and steric environment make it a promising candidate for further derivatization and optimization.

In synthetic chemistry, the boronic ester functionality serves as an excellent handle for palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal for constructing complex molecular architectures and have been widely employed in the synthesis of natural products and drug candidates. The stability and reactivity of the boronic ester group in this compound make it particularly valuable for multi-step synthetic routes.

Recent studies have demonstrated the utility of this compound in generating novel bioactive molecules. For instance, derivatives of 7-chloro-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-[1,4]dioxino[2,3-b]pyridine have been investigated for their potential roles in modulating enzyme activity and receptor binding. The dioxino-pyridine scaffold is known to exhibit favorable interactions with biological targets due to its ability to engage both hydrophobic and polar binding pockets.

The chloro substituent at the 7-position provides an additional point of modulation for fine-tuning the pharmacokinetic properties of derived compounds. Chloro groups are frequently incorporated into drug molecules due to their ability to influence metabolic pathways and binding affinity. In this context, 7-chloro-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-[1,4]dioxino[2